Cas no 1934420-45-7 (6-azabicyclo[3.2.1]octan-2-ol)

• Product Name: 6-azabicyclo[3.2.1]octan-2-ol
• CAS No: 1934420-45-7
• CID: 4630145
• Update Time: 2025-06-15

6-azabicyclo[3.2.1]octan-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-azabicyclo[3.2.1]octan-2-ol

Additional information on 6-azabicyclo[3.2.1]octan-2-ol

Introduction to 6-azabicyclo[3.2.1]octan-2-ol (CAS No. 1934420-45-7)

6-azabicyclo[3.2.1]octan-2-ol, identified by the chemical compound code CAS No. 1934420-45-7, is a structurally intriguing heterocyclic alcohol that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of azabicycloalkanes, a subclass of bicyclic organic compounds featuring a nitrogen atom within the ring system. The unique architectural framework of 6-azabicyclo[3.2.1]octan-2-ol presents a promising scaffold for the development of novel therapeutic agents, particularly in addressing complex biological targets.

The molecular structure of 6-azabicyclo[3.2.1]octan-2-ol consists of a seven-membered ring containing three carbon atoms and one nitrogen atom, fused with an eight-membered ring containing four carbon atoms and one oxygen atom at the 2-position. This arrangement imparts rigidity to the molecule while allowing for conformational flexibility, which is critical for interactions with biological macromolecules such as enzymes and receptors. The presence of both a secondary hydroxyl group and an azabicyclic core makes this compound a versatile intermediate for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in azabicycloalkanes due to their potential as pharmacophores in drug design. The nitrogen atom in the azabicyclic ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions, enhancing binding affinity to biological targets. Additionally, the strained nature of the bicyclic system can lead to unique conformational preferences, which may be exploited to achieve high selectivity in drug interactions. These features have made 6-azabicyclo[3.2.1]octan-2-ol and its derivatives attractive candidates for further exploration.

One of the most compelling aspects of 6-azabicyclo[3.2.1]octan-2-ol is its potential application in the development of central nervous system (CNS) therapeutics. The structural motif is reminiscent of several known bioactive molecules that interact with neurotransmitter receptors and ion channels, suggesting that derivatives of this compound may exhibit relevant pharmacological effects. For instance, modifications at the 2-hydroxyl position could yield compounds with enhanced affinity for specific G-protein coupled receptors (GPCRs) or ionotropic receptors involved in modulating neuronal activity.

Recent studies have highlighted the utility of 6-azabicyclo[3.2.1]octan-2-ol as a scaffold for designing novel analgesics and antipsychotics. The rigid bicyclic core provides a stable platform for functionalization, while the nitrogen atom offers opportunities for hydrogen bonding interactions with target proteins. Researchers have reported promising results from computational modeling studies suggesting that derivatives of this compound could interact with pain-signaling pathways or neurotransmitter systems implicated in psychiatric disorders.

The synthesis of 6-azabicyclo[3.2.1]octan-2-ol presents both challenges and opportunities for medicinal chemists. While there are no widely reported synthetic routes as yet, strategies involving cycloaddition reactions or transition-metal-catalyzed transformations have been proposed as viable approaches to construct the azabicycloalkane core efficiently. Furthermore, protecting group strategies would be essential to handle the reactive hydroxyl and amine functionalities during synthetic manipulations.

The pharmacokinetic profile of 6-azabicyclo[3.2.1]octan-2-ol remains largely unexplored; however, its structural features suggest potential advantages such as favorable solubility and metabolic stability due to the absence of highly polar or labile functional groups like carboxylic acids or esters that are often associated with poor bioavailability.

In conclusion,6-azabicyclo[3.2.1]octan-2-ol (CAS No: 1934420-45-7) represents a structurally intriguing compound with significant untapped potential in medicinal chemistry and drug discovery applications。 Its unique scaffolding presents opportunities for designing novel therapeutics targeting diverse biological pathways。 As research continues to uncover new synthetic methodologies and pharmacological insights，this compound is poised to play an important role in future drug development efforts。